Cas no 1369532-07-9 ((S)-2-((tert-Butoxycarbonyl)amino)-5-methylhex-5-enoic acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-5-methylhex-5-enoic acid
• CAS No: 1369532-07-9
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 2093183
• Update Time: 2023-11-19

(S)-2-((tert-Butoxycarbonyl)amino)-5-methylhex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-5-methylhex-5-enoic acid
• CID 91758826
• (S)-2-((tert-butoxycarbonyl)amino)-5-methylhex-5-enoic acid alias:boc-5,6-dehydrohomoleucine
• (S)-2-(Boc-amino)-5-methylhex-5-enoic acid
• 5-Hexenoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-, (2S)-

• Inchi： 1S/C12H21NO4/c1-8(2)6-7-9(10(14)15)13-11(16)17-12(3,4)5/h9H,1,6-7H2,2-5H3,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key： XIWUKCHYUNMNFR-VIFPVBQESA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC(=C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 304
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 382.0±35.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives